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Introduction
The murine myoblast C2C12 cell line is a cornerstone for in vitro studies of myogenesis and is

extensively used in biomedical research to explore muscle differentiation, disease modeling,

and the development of novel therapeutics.[1][2][3][4] The delivery of nanoparticles to these

cells presents a promising avenue for targeted therapies and diagnostics in muscle-related

disorders. This document provides a comprehensive guide to quantifying the uptake of

hypothetical fluorescently-labeled M12-nanoparticles in C2C12 cells. The protocols detailed

herein are based on established methodologies for nanoparticle uptake analysis, including

fluorescence microscopy, flow cytometry, and Inductively Coupled Plasma Mass Spectrometry

(ICP-MS).

While "M12-nanoparticle" is used here as a representative example, the described techniques

are broadly applicable to a variety of nanoparticle types. The provided quantitative data is

illustrative and intended to serve as a template for presenting experimental findings.
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Data Presentation: Quantitative Analysis of M12-
Nanoparticle Uptake
The cellular uptake of nanoparticles can be assessed using various quantitative techniques,

each offering unique insights into the nanoparticle-cell interaction.[5][6][7][8]

Table 1: Concentration-Dependent Uptake of M12-Nanoparticles in C2C12 Cells

M12-Nanoparticle
Concentration
(µg/mL)

Mean Fluorescence
Intensity (Flow
Cytometry)

Percentage of
Positive Cells (%)
(Flow Cytometry)

M12 Content
(pg/cell) (ICP-MS)

0 (Control) 10 0.5 0

10 150 65 1.2

25 350 85 3.1

50 700 95 6.5

100 1200 98 12.8

Table 2: Time-Dependent Uptake of 50 µg/mL M12-Nanoparticles in C2C12 Cells

Incubation Time
(hours)

Mean Fluorescence
Intensity (Flow
Cytometry)

Percentage of
Positive Cells (%)
(Flow Cytometry)

M12 Content
(pg/cell) (ICP-MS)

0 10 0.5 0

1 250 70 2.5

4 700 95 6.5

12 950 97 9.8

24 1100 98 11.2
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C2C12 Cell Culture and Maintenance
Materials:

C2C12 mouse myoblast cell line

Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10-20%

Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[9][10]

Phosphate-Buffered Saline (PBS), sterile

Trypsin-EDTA (0.25%)

Cell culture flasks/plates

Incubator (37°C, 5% CO₂)

Protocol:

Thawing Cells: Thaw cryopreserved C2C12 cells rapidly in a 37°C water bath. Transfer the

cell suspension to a centrifuge tube containing pre-warmed growth medium and centrifuge at

low speed. Resuspend the cell pellet in fresh growth medium and plate in a culture flask.[11]

Cell Passaging: When cells reach 70-80% confluency, aspirate the growth medium and wash

the cell monolayer with sterile PBS.[1]

Add a small volume of Trypsin-EDTA to detach the cells. Incubate for a few minutes at 37°C.

Neutralize the trypsin with growth medium and collect the cell suspension.

Centrifuge the cells, resuspend the pellet in fresh growth medium, and seed new culture

flasks at the desired density.

Maintenance: Change the growth medium every 2-3 days. Do not allow the cells to become

fully confluent to prevent spontaneous differentiation.[9][11]
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Cell Seeding: Seed C2C12 cells in appropriate culture plates (e.g., 6-well plates for ICP-MS,

24-well plates for microscopy, or 12-well plates for flow cytometry) and allow them to adhere

and grow to the desired confluency (typically 70-80%).

Nanoparticle Preparation: Prepare a stock solution of fluorescently-labeled M12-

nanoparticles in a suitable sterile buffer (e.g., sterile water or PBS). Dilute the stock solution

to the desired final concentrations in pre-warmed growth medium.

Treatment: Aspirate the existing medium from the cells and replace it with the medium

containing the M12-nanoparticles.

Incubation: Incubate the cells with the nanoparticles for the desired time points (e.g., 1, 4,

12, 24 hours) at 37°C and 5% CO₂.

Quantification of Nanoparticle Uptake
This method provides qualitative and semi-quantitative information on nanoparticle

internalization and subcellular localization.[12][13]

Materials:

Fluorescence microscope with appropriate filter sets for the M12-nanoparticle's fluorophore.

Nuclear stain (e.g., DAPI or Hoechst)

Cytoskeletal stain (e.g., Phalloidin-TRITC) (optional)

Formaldehyde or paraformaldehyde for cell fixation

Mounting medium

Protocol:

Cell Seeding: Seed C2C12 cells on sterile glass coverslips in a 24-well plate.

Treatment: Treat the cells with M12-nanoparticles as described in section 2.
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Washing: After incubation, aspirate the nanoparticle-containing medium and wash the cells

three times with cold PBS to remove non-internalized nanoparticles.

Fixation: Fix the cells with 4% formaldehyde in PBS for 15-20 minutes at room temperature.

Staining: Wash the cells with PBS and then stain with a nuclear stain (and optional

cytoskeletal stain) according to the manufacturer's instructions.

Mounting: Wash the cells again with PBS and mount the coverslips on microscope slides

using a suitable mounting medium.

Imaging: Visualize the cells using a fluorescence microscope. Capture images using the

appropriate channels for the nanoparticle fluorescence, nuclear stain, and cytoskeletal stain.

Flow cytometry allows for the rapid quantitative analysis of a large population of cells, providing

data on the percentage of cells that have taken up nanoparticles and the relative amount of

uptake per cell.[5][6][14][15][16]

Materials:

Flow cytometer

Flow cytometry tubes

Cell scraper or Trypsin-EDTA

Flow cytometry buffer (e.g., PBS with 1-2% BSA)

Protocol:

Treatment: Treat C2C12 cells in 12-well plates with M12-nanoparticles as described in

section 2.

Harvesting: After incubation, aspirate the medium and wash the cells twice with cold PBS.

Detach the cells using a cell scraper or by brief trypsinization. Neutralize the trypsin with

growth medium.
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Cell Preparation: Transfer the cell suspension to flow cytometry tubes. Centrifuge the cells

and discard the supernatant.

Resuspend the cell pellet in cold flow cytometry buffer.

Analysis: Analyze the cells on a flow cytometer. Use untreated cells to set the baseline

fluorescence. For each sample, acquire data from at least 10,000 cells. The data can be

analyzed to determine the percentage of fluorescently positive cells and the mean

fluorescence intensity.[5]

ICP-MS is a highly sensitive elemental analysis technique that can be used to provide an

absolute quantification of the mass of nanoparticles taken up by a known number of cells,

assuming the nanoparticles contain a unique element.[6][7][17][18]

Materials:

ICP-MS instrument

Nitric acid (trace metal grade)

Cell counter (e.g., hemocytometer or automated cell counter)

Protocol:

Treatment: Treat C2C12 cells in 6-well plates with M12-nanoparticles as described in section

2.

Harvesting and Counting: After incubation, wash the cells thoroughly with cold PBS (at least

three times) to remove all extracellular nanoparticles.

Detach the cells using trypsin and resuspend them in a known volume of PBS.

Count the number of cells using a cell counter.

Digestion: Pellet the known number of cells by centrifugation and discard the supernatant.

Add a small volume of concentrated nitric acid to the cell pellet to digest the cells and

dissolve the metallic core of the M12-nanoparticles. This step should be performed in a fume

hood with appropriate safety precautions.
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Analysis: Dilute the digested sample with deionized water to a suitable volume for ICP-MS

analysis.

Analyze the samples using an ICP-MS to determine the concentration of the unique element

from the M12-nanoparticles.

Calculation: Calculate the mass of the element per cell and, based on the known

composition of the M12-nanoparticles, convert this to the mass of nanoparticles per cell.
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Experimental Workflow for Quantifying M12-Nanoparticle Uptake
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Caption: Workflow for quantifying M12-nanoparticle uptake in C2C12 cells.
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Potential Endocytic Pathways for Nanoparticle Uptake
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Caption: Potential endocytic pathways for nanoparticle uptake by C2C12 cells.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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